An In-Depth Technical Guide to (R)-tert-OMe-byakangelicin: Chemical Structure, Properties, and Biological Activity
An In-Depth Technical Guide to (R)-tert-OMe-byakangelicin: Chemical Structure, Properties, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
Abstract
(R)-tert-OMe-byakangelicin, a naturally occurring furanocoumarin, has garnered interest within the scientific community for its notable biological activities, particularly its inhibitory effects on hepatic drug-metabolizing enzymes. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological functions of (R)-tert-OMe-byakangelicin. Detailed information from foundational studies is presented, including spectroscopic data and its effects on cytochrome P450 enzymes. This document is intended to serve as a valuable resource for researchers in pharmacology, medicinal chemistry, and drug development who are investigating the therapeutic potential and drug interaction liabilities of furanocoumarins.
Chemical Structure and Identification
(R)-tert-OMe-byakangelicin is classified as a furanocoumarin, a class of organic chemical compounds produced by a variety of plants. Its chemical structure is characterized by a furan (B31954) ring fused with a coumarin (B35378) moiety, with a specific ether-linked side chain that contributes to its chirality and biological activity.
The definitive chemical identity of (R)-tert-OMe-byakangelicin is established by its IUPAC name, CAS Registry Number, and structural identifiers.
Table 1: Chemical Identification of (R)-tert-OMe-byakangelicin
| Identifier | Value | Reference |
| IUPAC Name | 9-[(2R)-2-hydroxy-3-methoxy-3-methylbutoxy]-4-methoxyfuro[3,2-g]chromen-7-one | [1] |
| CAS Number | 89560-97-4 | [1][2] |
| Molecular Formula | C₁₈H₂₀O₇ | [1][2] |
| SMILES | CC(C)(--INVALID-LINK--O)OC | [1] |
| InChI | InChI=1S/C18H20O7/c1-18(2,22-4)12(19)9-24-17-15-11(7-8-23-15)14(21-3)10-5-6-13(20)25-16(10)17/h5-8,12,19H,9H2,1-4H3/t12-/m1/s1 | [1] |
Physicochemical Properties
Table 2: Physicochemical Properties of (R)-tert-OMe-byakangelicin
| Property | Value | Reference |
| Molecular Weight | 348.35 g/mol | [1] |
| Monoisotopic Mass | 348.12090297 Da | [1] |
| XLogP3 | 2.1 | [1] |
| Hydrogen Bond Donor Count | 1 | [1] |
| Hydrogen Bond Acceptor Count | 7 | [1] |
| Rotatable Bond Count | 6 | [1] |
| Topological Polar Surface Area | 87.4 Ų | [1] |
| Heavy Atom Count | 25 | [1] |
| Complexity | 518 | [1] |
| Storage Temperature | -20°C | [2] |
Biological Activity and Mechanism of Action
(R)-tert-OMe-byakangelicin is recognized for its inhibitory activity against liver drug-metabolizing enzymes (DMEs).[2][3][4] This activity is a hallmark of many furanocoumarins and is of significant interest in the field of drug metabolism and pharmacokinetics due to the potential for drug-drug interactions.
Inhibition of Cytochrome P450 Enzymes
The primary mechanism of action for the biological activity of (R)-tert-OMe-byakangelicin is the inhibition of cytochrome P450 (CYP) enzymes.[3][5][6] CYPs are a superfamily of heme-containing monooxygenases that are responsible for the metabolism of a vast array of xenobiotics, including a majority of clinically used drugs.
Furanocoumarins, in general, are known to be both competitive and mechanism-based inhibitors of CYP enzymes, particularly CYP3A4.[5][6] Mechanism-based inhibition, also known as suicide inhibition, involves the metabolic activation of the inhibitor by the CYP enzyme into a reactive intermediate that covalently binds to the enzyme, leading to its irreversible inactivation.
While the specific CYP isoforms inhibited by (R)-tert-OMe-byakangelicin and the precise kinetic parameters of this inhibition require further elucidation from detailed experimental studies, its classification as a furanocoumarin strongly suggests a potential for significant interactions with drugs metabolized by the CYP3A subfamily.
The following diagram illustrates the general mechanism of mechanism-based inhibition of cytochrome P450 enzymes by furanocoumarins.
Caption: Mechanism-based inhibition of CYP450 by furanocoumarins.
Experimental Protocols
Detailed experimental protocols for the isolation and biological characterization of (R)-tert-OMe-byakangelicin are primarily found in specialized scientific literature. The following sections provide a summary of the methodologies based on available information.
Isolation from Natural Sources
(R)-tert-OMe-byakangelicin, also referred to as (+)-tert-O-methylbyakangelicin in early literature, was first isolated from the unripe fruits of Angelica pachycarpa. The general workflow for the isolation of furanocoumarins from plant material typically involves the following steps:
Caption: General workflow for isolating furanocoumarins from plants.
A study by Mendez et al. (1983) reported the isolation of a novel furocoumarin, (+)-tert-O-methylbyakangelicin, from the unripe fruits of Angelica pachycarpa. The isolation process likely involved extraction with organic solvents followed by chromatographic separation to yield the pure compound.
Cytochrome P450 Inhibition Assay
The inhibitory effect of (R)-tert-OMe-byakangelicin on hepatic drug-metabolizing enzymes can be assessed using in vitro assays with human liver microsomes (HLMs) or recombinant CYP enzymes. A general protocol for a CYP inhibition assay is as follows:
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Preparation of Reagents:
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(R)-tert-OMe-byakangelicin stock solution in a suitable solvent (e.g., DMSO).
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Human liver microsomes or recombinant CYP enzymes.
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A specific CYP substrate (e.g., a fluorescent probe or a drug known to be metabolized by a specific CYP isoform).
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NADPH regenerating system (as a source of co-factor for the enzymatic reaction).
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Incubation buffer (e.g., potassium phosphate (B84403) buffer).
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Incubation:
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Pre-incubate the microsomes or recombinant enzymes with varying concentrations of (R)-tert-OMe-byakangelicin in the incubation buffer. For mechanism-based inhibition studies, this pre-incubation is typically performed in the presence of the NADPH regenerating system to allow for metabolic activation of the inhibitor.
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Initiate the metabolic reaction by adding the specific CYP substrate.
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Incubate at 37°C for a specified period.
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Termination and Analysis:
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Stop the reaction by adding a quenching solution (e.g., acetonitrile (B52724) or methanol).
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Centrifuge to pellet the protein.
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Analyze the supernatant for the amount of metabolite formed using analytical techniques such as high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS).
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Data Analysis:
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Determine the rate of metabolite formation at each inhibitor concentration.
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Calculate the IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.
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For mechanism-based inhibition, further kinetic studies are performed to determine the inactivation rate constant (k_inact) and the inhibitor concentration at half-maximal inactivation (K_I).
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A study by Shin K H, et al. (1988) investigated the effect of constituents from Angelicae dahuricae radix on hepatic drug-metabolizing enzyme activity, which likely included methodologies similar to the one described above.
Conclusion
(R)-tert-OMe-byakangelicin is a furanocoumarin with established inhibitory activity against hepatic drug-metabolizing enzymes. Its chemical structure and properties make it a subject of interest for research into drug metabolism, drug-drug interactions, and the therapeutic potential of natural products. The information provided in this technical guide, including its chemical identifiers, physicochemical properties, and an overview of its biological activity and relevant experimental approaches, serves as a foundational resource for scientists and researchers. Further investigation into the specific molecular interactions of (R)-tert-OMe-byakangelicin with various CYP isoforms and its in vivo pharmacokinetic and pharmacodynamic effects is warranted to fully understand its potential clinical implications.
